N-(2,5-dichlorophenyl)-2-ethoxybenzamide

• IUPAC Name: N-(2,5-dichlorophenyl)-2-ethoxybenzamide
• InChI: InChI=1S/C15H13Cl2NO2/c1-2-20-14-6-4-3-5-11(14)15(19)18-13-9-10(16)7-8-12(13)17/h3-9H,2H2,1H3,(H,18,19)
• InChI Key: PFESTYHWXQDHSW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C(=O)NC2=C(C=CC(=C2)Cl)Cl
• Molecular Formula: C15H13Cl2NO2
• DSSTOX Substance ID: DTXSID501274966
• Molecular Weight: 310.2 g/mol
• CAS RN: 314023-59-1

Description

N-(2,5-dichlorophenyl)-2-ethoxybenzamide is a chemical compound that has been widely used in scientific research for its potential therapeutic properties. It is a member of the benzamide family, which has been shown to have a variety of biological activities, including anti-inflammatory, analgesic, and anti-tumor effects. In

Mechanism of Action

The mechanism of action of N-(2,5-dichlorophenyl)-2-ethoxybenzamide is not fully understood. However, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory prostaglandins. This inhibition leads to a reduction in inflammation and pain. Additionally, it has been shown to induce apoptosis (programmed cell death) in cancer cells, leading to a reduction in tumor growth.
Biochemical and Physiological Effects:
N-(2,5-dichlorophenyl)-2-ethoxybenzamide has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce the production of inflammatory cytokines, such as interleukin-1 beta and tumor necrosis factor-alpha. Additionally, it has been shown to reduce the production of reactive oxygen species (ROS), which can cause cellular damage. In cancer cells, it has been shown to induce apoptosis and inhibit cell proliferation.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2,5-dichlorophenyl)-2-ethoxybenzamide in lab experiments is its well-established synthesis method, which allows for the production of high yields and purity. Additionally, it has been shown to have potent anti-inflammatory, analgesic, and anti-tumor effects, making it a useful tool for studying these biological processes. However, one limitation is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are many potential future directions for research on N-(2,5-dichlorophenyl)-2-ethoxybenzamide. One area of interest is its potential as a therapeutic agent for chronic pain and inflammatory diseases. Additionally, further research is needed to fully understand its mechanism of action and to identify other biological processes that it may affect. Finally, there is potential for the development of new analogs of N-(2,5-dichlorophenyl)-2-ethoxybenzamide with improved potency and selectivity.

Scientific Research Applications

N-(2,5-dichlorophenyl)-2-ethoxybenzamide has been used extensively in scientific research for its potential therapeutic properties. It has been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of chronic pain and inflammatory diseases. Additionally, it has been shown to have anti-tumor effects, making it a potential candidate for the treatment of cancer.